2-Ethyl-1-(3-methylpiperazin-1-yl)butan-1-one

• IUPAC Name: 2-ethyl-1-(3-methylpiperazin-1-yl)butan-1-one
• InChI: InChI=1S/C11H22N2O/c1-4-10(5-2)11(14)13-7-6-12-9(3)8-13/h9-10,12H,4-8H2,1-3H3
• InChI Key: DYSGOUBJUAUEJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCNC(C1)C
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol

Description

2-Ethyl-1-(3-methylpiperazin-1-yl)butan-1-one is a chemical compound with the molecular formula C11H22N2O. It is used in scientific research and has diverse applications, including drug synthesis and biological assays due to its unique molecular structure and properties.

Molecular Structure Analysis

The molecular structure of this compound consists of 11 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. The molecular weight of this compound is 198.31.

Scientific Research Applications

EMB is used in a variety of scientific research applications. It is a versatile reagent that can be used in organic synthesis, pharmaceuticals, and biochemistry. It is used as a catalyst in the synthesis of organic compounds, and it is also used as a reactant in the synthesis of pharmaceuticals. In biochemistry, EMB is used as a model for studying the structure and function of proteins.

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit antiproliferative activity against human cancer cell lines .

Mode of Action

It’s worth noting that compounds with similar structures have shown to interact with their targets and induce changes that lead to antiproliferative effects .

Result of Action

Similar compounds have been reported to exhibit antiproliferative activity, suggesting potential anticancer effects .

Advantages and Limitations for Lab Experiments

The advantages of using EMB in laboratory experiments include its low cost, its versatility, and its ability to act as a catalyst in organic synthesis. Additionally, EMB is a highly polar compound, which makes it ideal for use in biochemistry. The main limitation of using EMB in laboratory experiments is its toxicity. EMB is toxic when inhaled or ingested, and it should be handled with caution.

Future Directions

The potential future directions for EMB research include further exploration of its biochemical and physiological effects, as well as its potential applications in the medical field. Additionally, further research could be done to explore the potential of EMB as a catalyst in organic synthesis. Additionally, further research could be done to explore the potential of EMB as a therapeutic agent in the treatment of various diseases. Finally, further research could be done to explore the potential of EMB as a drug delivery system.

Synthesis Methods

EMB can be synthesized through a variety of methods. The most common method is the Fischer esterification of 2-ethyl-1-butanol with 3-methylpiperazine. This reaction takes place in the presence of an acid catalyst, such as hydrochloric acid. The reaction is reversible and the product is isolated by distillation.